Cas no 14086-90-9 (2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose)
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose is a key intermediate in carbohydrate chemistry, widely used in the synthesis of glycosaminoglycans and other biologically active glycoconjugates. Its fully acetylated structure enhances stability and solubility in organic solvents, facilitating efficient glycosylation reactions. The α-configuration at the anomeric center is particularly advantageous for stereoselective glycosidic bond formation. This compound serves as a versatile precursor for N-acetylglucosamine derivatives, which are critical in glycobiology research and pharmaceutical applications. Its high purity and well-defined stereochemistry make it a reliable choice for synthetic and mechanistic studies. The protective acetyl groups can be selectively removed under mild conditions, enabling further functionalization.
14086-90-9 structure
Product Name:2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose
CAS No:14086-90-9
MF:C16H23NO10
MW:389.35452580452
MDL:MFCD00067367
CID:49629
PubChem ID:2817447
Update Time:2025-06-06
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- (5-acetamido-3,4,6-triacetyloxyoxan-2-yl)methyl acetate
- 2-ACETAMIDO-2-DEOXY-1,3,4,6-TETRA-O-ACETYL-D-GLUCOPYRANOSE
- (2S,3R,4R,5S,6R)-3-acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- D-GLUCOSAMINE PENTAACETATE
- peracetylated GlcNAc
- β-D-GlcNAc tetraacetate
- beta-D-GlcNAc tetraacetate
- 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-alpha-D-glucopyranose
- 2-Acetamido-2-deoxy-1,3,4,6-tetra-0-acetyl-alpha-D-glucopyranose
- 1,3,4,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxy-D-glucopyranose, D-Glucosamine pentaacetate, 1,3,4,6-Tetra-O-acetyl-GlcNAc, GlcNAc tetraacetate
- (3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
- [(2R,3S,4S,5R)-5-Acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- SR-01000637242-1
- A925419
- SR-01000637242
- AS-71522
- (3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyltriacetate
- 14086-90-9
- CCG-47640
- CS-0186065
- DTXSID701175528
- MFCD00067367
- 1,3,4,6-Tetra-O-acetyl-2-acetamido-2-deoxy-d-glucopyranose
- SR-01000637242-2
- AKOS030230727
- OVPIZHVSWNOZMN-XIHUBIEQSA-N
- [(2R,3S,4R,5R)-3,4,6-tris(acetyloxy)-5-acetamidooxan-2-yl]methyl acetate
- 2-acetamido-1,3,4,6-tetra-o-acetyl-2-deoxy-d-glucopyranose
- [(2R,3S,4R,5R)-5-acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- 1,3,4,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexopyranose #
- C16H23NO10
- D82587
- [(2R,3R,4R,5S,6R)-3-Acetamido-2,5-diacetoxy-6-(acetoxymethyl)tetrahydropyran-4-yl] acetate
- D-Glucopyranose, 2-(acetylamino)-2-deoxy-, 1,3,4,6-tetraacetate
- [(2R,3S,4R,5R,6R)-5-acetamido-3,4,6-triacetyloxyoxan-2-yl]methyl acetate
- SCHEMBL4269271
- 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose min. 99%
- 2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose
-
- MDL: MFCD00067367
- Inchi: 1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)/t12-,13-,14-,15-,16?/m1/s1
- InChI Key: OVPIZHVSWNOZMN-XIHUBIEQSA-N
- SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 389.13219
- Monoisotopic Mass: 389.13219593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 144
Experimental Properties
- Boiling Point: 530.2°C at 760 mmHg
- PSA: 143.53
- LogP: -0.40350
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Store in freezer, under -20°C
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181838-1g |
(3R,4R,5S,6R)-3-acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate |
14086-90-9 | 95% | 1g |
$729 | 2021-06-15 | |
| Alichem | A119001290-1g |
(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate |
14086-90-9 | 95% | 1g |
653.12 USD | 2021-06-11 | |
| Apollo Scientific | BICL4009-10g |
2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose |
14086-90-9 | 99% min | 10g |
£290.00 | 2024-08-02 | |
| Apollo Scientific | BICL4009-25g |
2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose |
14086-90-9 | 99% min | 25g |
£610.00 | 2024-08-02 | |
| Apollo Scientific | BICL4009-50g |
2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose |
14086-90-9 | 99% min | 50g |
£925.00 | 2024-08-02 | |
| abcr | AB514672-250 mg |
(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate; . |
14086-90-9 | 250MG |
€116.20 | 2023-07-10 | ||
| abcr | AB514672-1 g |
(3R,4R,5S,6R)-3-Acetamido-6-(acetoxymethyl)tetrahydro-2H-pyran-2,4,5-triyl triacetate; . |
14086-90-9 | 1g |
€195.10 | 2023-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV961-1g |
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose |
14086-90-9 | 95+% | 1g |
851.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV961-200mg |
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose |
14086-90-9 | 95+% | 200mg |
243.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV961-50mg |
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose |
14086-90-9 | 95+% | 50mg |
105.0CNY | 2021-07-10 |
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:14086-90-9)2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose
Order Number:A925419
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:43
Price ($):584.0/232.0
Email:sales@amadischem.com
2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14086-90-9)2-Acetamido-2-deoxy-1,3,4,6-tetra-O-acetyl-α-D-glucopyranose
Purity:99%/99%
Quantity:25g/5g
Price ($):584.0/232.0